Cas no 75732-01-3 (Mesitylcopper)

• Product name: Mesitylcopper
• CAS No: 75732-01-3
• MF: C₉H₁₁Cu
• MW: 182.729644060135
• MDL: MFCD00015622
• CID: 559707
• PubChem ID: 329765125

Mesitylcopper Chemical and Physical Properties

Names and Identifiers

• Copper,(2,4,6-trimethylphenyl)-
• copper(1+),1,3,5-trimethylbenzene-6-ide
• Mesitylcopper(I)
• 2,4,6-trimethylphenyl copper
• Benzene,1,3,5-trimethyl-,copper complex
• Mesitylcopper

• MDL： MFCD00015622
• Inchi： InChI=1S/C9H11.Cu/c1-7-4-8(2)6-9(3)5-7;/h4-5H,1-3H3;/q-1;+1
• InChI Key： BBUKMFLZOHNUQU-UHFFFAOYSA-N
• SMILES： CC1=CC(=[C-]C(=C1)C)C.[Cu+]

Computed Properties

• Exact Mass: 182.01600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Melting Point: 184-191 °C
• PSA: 0.00000
• LogP: 2.40950
• Solubility: Not available
• Sensitiveness: air sensitive, light sensitive, moisture sensitive, store cold

Mesitylcopper Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 36/37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on Mesitylcopper

Mesitylcopper (CAS No. 75732-01-3): A Comprehensive Overview

Mesitylcopper, also known as tris(trimethylsilyl)methylcopper, is a highly reactive organocopper compound with the CAS number 75732-01-3. This compound has garnered significant attention in the field of organometallic chemistry due to its unique electronic properties and versatile applications in organic synthesis. Recent studies have further highlighted its potential in catalytic processes and material science, making it a subject of intense research interest.

The structure of Mesitylcopper consists of a copper atom coordinated with three trimethylsilyl (TMS) groups and a methyl group. This arrangement imparts exceptional stability to the compound, allowing it to be handled under ambient conditions. The steric bulk provided by the TMS groups plays a crucial role in modulating the reactivity of the copper center, making it suitable for various chemical transformations.

One of the most notable applications of Mesitylcopper is in the field of cross-coupling reactions. Recent research has demonstrated its effectiveness as a catalyst in Suzuki-Miyaura couplings, where it facilitates the formation of carbon-carbon bonds with high efficiency. The ability of Mesitylcopper to activate aryl halides under mild conditions has been particularly advantageous, enabling the synthesis of complex organic molecules with ease.

In addition to its catalytic roles, Mesitylcopper has found applications in polymer chemistry. Studies have shown that it can act as a chain transfer agent in radical polymerization reactions, offering new avenues for the synthesis of functional polymers. Its ability to modulate polymer architectures has opened up possibilities in materials science, particularly in the development of advanced polymeric materials with tailored properties.

The synthesis of Mesitylcopper involves a multi-step process that typically begins with the reaction of cuprous chloride with trimethylsilylmethyl lithium. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for large-scale applications. Researchers are also exploring alternative routes to synthesize Mesitylcopper, including one-pot synthesis strategies that minimize reaction steps and reduce costs.

From an environmental perspective, Mesitylcopper exhibits low toxicity and is considered safe for use in controlled laboratory settings. Its stability under normal conditions further enhances its suitability for industrial applications. However, like all organometallic compounds, proper handling and storage are essential to prevent unintended reactions or degradation.

In conclusion, Mesitylcopper (CAS No. 75732-01-3) stands as a testament to the ingenuity of modern organometallic chemistry. With its diverse applications in catalysis, polymer chemistry, and material science, it continues to be a focal point for researchers seeking innovative solutions in chemical synthesis. As ongoing studies uncover new potentials for this compound, its role in advancing chemical technology is expected to grow even further.